![molecular formula C12H15BrN2OS B1448085 3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide CAS No. 1351659-07-8](/img/structure/B1448085.png)
3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide
Overview
Description
3-Allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide (AEBIH) is an organic compound that has been studied for its potential applications in the areas of synthesis, scientific research, and biochemistry. This compound is a white crystalline solid with a melting point of 134-136 °C and a molecular weight of 412.32 g/mol. It is soluble in water, methanol, and ethyl acetate. AEBIH has a broad range of applications due to its unique structure and properties.
Scientific Research Applications
3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide has been studied for its potential scientific research applications. It has been used as a model compound to study the properties of organic molecules. This compound has also been used in studies to investigate the effects of substituents on the reactivity of organic molecules. Additionally, it has been used as a reagent in the synthesis of other organic compounds.
Mechanism of Action
The mechanism of action of 3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide is not yet fully understood. However, it is believed that the compound acts as an electron-rich nucleophile by accepting electrons from the electrophilic molecules it reacts with. This results in the formation of a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been suggested that the compound may have antioxidant and anti-inflammatory effects. Additionally, this compound has been found to inhibit the growth of certain types of bacteria, suggesting that it may have potential antibacterial properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide in laboratory experiments is its relatively low cost and ease of synthesis. Additionally, this compound is soluble in a variety of solvents, making it easy to work with in the laboratory. However, one limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, making it difficult to predict the results of experiments involving the compound.
Future Directions
There are several potential future directions for research involving 3-allyl-6-ethoxybenzo[d]thiazol-2(3H)-imine hydrobromide. These include further studies into its mechanism of action, the investigation of its potential antioxidant and anti-inflammatory effects, and the exploration of its potential antibacterial properties. Additionally, further studies into the synthesis of this compound and its potential applications in the synthesis of other organic compounds are needed.
Properties
IUPAC Name |
6-ethoxy-3-prop-2-enyl-1,3-benzothiazol-2-imine;hydrobromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS.BrH/c1-3-7-14-10-6-5-9(15-4-2)8-11(10)16-12(14)13;/h3,5-6,8,13H,1,4,7H2,2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHUPHCDJUXSIRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N(C(=N)S2)CC=C.Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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